Cas no 342816-47-1 (Benzoic acid, 2-[(2,2,2-trifluoroethyl)thio]-, methyl ester)

• Product Name: Benzoic acid, 2-[(2,2,2-trifluoroethyl)thio]-, methyl ester
• CAS No: 342816-47-1
• MF: C₁₀H₉F₃O₂S
• MW: 250.237472295761
• CID: 1467295
• Update Time: 2024-08-25

Benzoic acid, 2-[(2,2,2-trifluoroethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2,2,2-trifluoroethyl)thio]-, methyl ester

• Inchi： 1S/C10H9F3O2S/c1-15-9(14)7-4-2-3-5-8(7)16-6-10(11,12)13/h2-5H,6H2,1H3
• InChI Key： WOTLJXCMUBKKJK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1SCC(F)(F)F

Computed Properties

• Exact Mass: 250.02757

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 270.9±40.0 °C(Predicted)
• PSA: 26.3